Cas no 2059974-76-2 (4-hydrazinyl-2-(propan-2-yl)-7H-pyrrolo2,3-dpyrimidine)
4-hydrazinyl-2-(propan-2-yl)-7H-pyrrolo2,3-dpyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 7H-Pyrrolo[2,3-d]pyrimidine, 4-hydrazinyl-2-(1-methylethyl)-
- 4-hydrazinyl-2-(propan-2-yl)-7H-pyrrolo2,3-dpyrimidine
-
- MDL: MFCD30498643
- Inchi: 1S/C9H13N5/c1-5(2)7-12-8-6(3-4-11-8)9(13-7)14-10/h3-5H,10H2,1-2H3,(H2,11,12,13,14)
- InChI Key: FFUZQNWNDXFDBU-UHFFFAOYSA-N
- SMILES: C1(C(C)C)=NC(NN)=C2C=CNC2=N1
4-hydrazinyl-2-(propan-2-yl)-7H-pyrrolo2,3-dpyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01031014-1g |
4-Hydrazinyl-2-(propan-2-yl)-7H-pyrrolo[2,3-d]pyrimidine |
2059974-76-2 | 95% | 1g |
¥4795.0 | 2023-03-11 | |
| Enamine | EN300-336848-0.05g |
4-hydrazinyl-2-(propan-2-yl)-7H-pyrrolo[2,3-d]pyrimidine |
2059974-76-2 | 0.05g |
$816.0 | 2023-09-03 | ||
| Enamine | EN300-336848-0.1g |
4-hydrazinyl-2-(propan-2-yl)-7H-pyrrolo[2,3-d]pyrimidine |
2059974-76-2 | 0.1g |
$855.0 | 2023-09-03 | ||
| Enamine | EN300-336848-0.25g |
4-hydrazinyl-2-(propan-2-yl)-7H-pyrrolo[2,3-d]pyrimidine |
2059974-76-2 | 0.25g |
$893.0 | 2023-09-03 | ||
| Enamine | EN300-336848-0.5g |
4-hydrazinyl-2-(propan-2-yl)-7H-pyrrolo[2,3-d]pyrimidine |
2059974-76-2 | 0.5g |
$933.0 | 2023-09-03 | ||
| Enamine | EN300-336848-1.0g |
4-hydrazinyl-2-(propan-2-yl)-7H-pyrrolo[2,3-d]pyrimidine |
2059974-76-2 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-336848-2.5g |
4-hydrazinyl-2-(propan-2-yl)-7H-pyrrolo[2,3-d]pyrimidine |
2059974-76-2 | 2.5g |
$1903.0 | 2023-09-03 | ||
| Enamine | EN300-336848-5.0g |
4-hydrazinyl-2-(propan-2-yl)-7H-pyrrolo[2,3-d]pyrimidine |
2059974-76-2 | 5.0g |
$2816.0 | 2023-02-23 | ||
| Enamine | EN300-336848-10.0g |
4-hydrazinyl-2-(propan-2-yl)-7H-pyrrolo[2,3-d]pyrimidine |
2059974-76-2 | 10.0g |
$4176.0 | 2023-02-23 | ||
| Enamine | EN300-336848-1g |
4-hydrazinyl-2-(propan-2-yl)-7H-pyrrolo[2,3-d]pyrimidine |
2059974-76-2 | 1g |
$971.0 | 2023-09-03 |
4-hydrazinyl-2-(propan-2-yl)-7H-pyrrolo2,3-dpyrimidine Related Literature
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
Additional information on 4-hydrazinyl-2-(propan-2-yl)-7H-pyrrolo2,3-dpyrimidine
4-Hydrazinyl-2-(Propan-2-yl)-7H-Pyrrolo[2,3-d]pyrimidine (CAS No. 2059974-76-2): A Comprehensive Overview
4-Hydrazinyl-2-(propan-2-yl)-7H-pyrrolo[2,3-d]pyrimidine (CAS No. 2059974-76-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties. The unique structure of 4-hydrazinyl-2-(propan-2-yl)-7H-pyrrolo[2,3-d]pyrimidine makes it a promising candidate for the development of new therapeutic agents.
The pyrrolopyrimidine scaffold is a well-established core structure in medicinal chemistry due to its ability to interact with various biological targets. The presence of the hydrazinyl group and the propan-2-yl substituent in 4-hydrazinyl-2-(propan-2-yl)-7H-pyrrolo[2,3-d]pyrimidine adds further complexity and potential for modulation of biological activity. Recent studies have shown that compounds with similar structures exhibit potent antiviral activity against a range of viruses, including influenza and HIV.
In the context of cancer research, 4-hydrazinyl-2-(propan-2-yl)-7H-pyrrolo[2,3-d]pyrimidine has shown promise as a potential anticancer agent. Preclinical studies have demonstrated its ability to inhibit the proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the disruption of key signaling pathways that are crucial for cancer cell survival and proliferation.
The hydrazinyl group in 4-hydrazinyl-2-(propan-2-yl)-7H-pyrrolo[2,3-d]pyrimidine is particularly noteworthy due to its ability to form stable complexes with metal ions. This property has led to the exploration of metal complexes derived from this compound as potential therapeutic agents. For instance, copper(II) complexes of similar hydrazinyl-substituted pyrrolopyrimidines have shown enhanced antitumor activity compared to their parent compounds.
Beyond its antiviral and anticancer properties, 4-hydrazinyl-2-(propan-2-yl)-7H-pyrrolo[2,3-d]pyrimidine has also been investigated for its anti-inflammatory effects. Inflammation is a key factor in many chronic diseases, and compounds that can effectively modulate inflammatory responses are highly sought after. Preliminary studies have indicated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential use in treating inflammatory disorders.
The synthesis of 4-hydrazinyl-2-(propan-2-yl)-7H-pyrrolo[2,3-d]pyrimidine involves a series of well-defined chemical reactions. The key steps include the formation of the pyrrolopyrimidine core through a multicomponent reaction followed by the introduction of the hydrazinyl and propan-2-yl substituents. The synthetic route is highly efficient and scalable, making it suitable for large-scale production if needed.
In terms of pharmacokinetics, preliminary data suggest that 4-hydrazinyl-2-(propan-2-yl)-7H-pyrrolo[2,3-d]pyrimidine has favorable properties such as good solubility and stability in physiological conditions. These characteristics are essential for ensuring effective delivery to target tissues and maintaining therapeutic concentrations over time.
Clinical trials are currently underway to evaluate the safety and efficacy of 4-hydrazinyl-2-(propan-2-yl)-7H-pyrrolo[2,3-d]pyrimidine. Early results from phase I trials have shown promising outcomes with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.
In conclusion, 4-hydrazinyl-2-(propan-2-yl)-7H-pyrrolo[2,3-d]pyrimidine (CAS No. 2059974-76-2) represents a promising lead compound in the development of new therapeutic agents for a variety of diseases. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to the field of medicinal chemistry and pharmaceutical science.
2059974-76-2 (4-hydrazinyl-2-(propan-2-yl)-7H-pyrrolo2,3-dpyrimidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)